Cas no 82499-08-9 (6-(4,5-dihydro-1h-imidazol-2-ylsulfanyl)-7h-purine)

• Product name: 6-(4,5-dihydro-1h-imidazol-2-ylsulfanyl)-7h-purine
• CAS No: 82499-08-9
• MF: C₈H₈N₆S
• MW: 220.25432
• CID: 1806121
• PubChem ID: 201557

6-(4,5-dihydro-1h-imidazol-2-ylsulfanyl)-7h-purine Chemical and Physical Properties

Names and Identifiers

• 6-(4,5-dihydro-1h-imidazol-2-ylsulfanyl)-7h-purine
• BRN 0535019
• Purine, 6-(2-imidazolin-2-ylthio)-
• LS-127094
• 6-(Imidazolin-2-yl-thio)-purin
• 6-(2-Imidazolin-2-ylthio)purine
• 6-((4,5-Dihydro-1H-imidazol-2-yl)thio)purine
• 6-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)-7(9)H-purine
• AC1L46OJ
• DTXSID50231781
• 6-(4,5-dihydroimidazol-2-ylsulfanyl)purine
• 82499-08-9
• SCHEMBL22497879

• Inchi： InChI=1S/C8H8N6S/c1-2-10-8(9-1)15-7-5-6(12-3-11-5)13-4-14-7/h3-4H,1-2H2,(H,9,10)(H,11,12,13,14)
• InChI Key： SLMMTPDQDYSCNS-UHFFFAOYSA-N
• SMILES： C1CN=C(N1)SC2=NC=NC3=C2NC=N3

Computed Properties

• Exact Mass: 220.05311545g/mol
• Monoisotopic Mass: 220.05311545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 104Ų